Cas no 2363782-94-7 (1-(4-bromothiazol-2-yl)ethan-1-one-2,2,2-d3)

• Product Name: 1-(4-bromothiazol-2-yl)ethan-1-one-2,2,2-d3
• CAS No: 2363782-94-7
• MF: C₅H₄BrNOS
• MW: 209.078844070435
• CID: 6824570
• PubChem ID: 172402803
• Update Time: 2025-03-01

1-(4-bromothiazol-2-yl)ethan-1-one-2,2,2-d3 Chemical and Physical Properties

Names and Identifiers

• 2363782-94-7
• CS-22655
• 1-(4-bromothiazol-2-yl)ethan-1-one-2,2,2-d3

• Inchi： 1S/C5H4BrNOS/c1-3(8)5-7-4(6)2-9-5/h2H,1H3/i1D3
• InChI Key： YQJROTDRGHSQNZ-FIBGUPNXSA-N
• SMILES： BrC1=CSC(C(C([2H])([2H])[2H])=O)=N1

Computed Properties

• Exact Mass: 207.93853Da
• Monoisotopic Mass: 207.93853Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.2Ų